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Compound of Interest

Compound Name: 3,3-Dimethyl-1-hexene

Cat. No.: B1582872 Get Quote

This document provides a detailed breakdown of the International Union of Pure and Applied

Chemistry (IUPAC) nomenclature for the organic compound 3,3-Dimethyl-1-hexene. The

analysis confirms that "3,3-Dimethyl-1-hexene" is the correct and systematic name for the

molecule in question, adhering to the established rules for naming alkenes.

Deconstruction of the IUPAC Name
The systematic name 3,3-Dimethyl-1-hexene can be broken down into three core

components, each defining a specific structural feature of the molecule according to IUPAC

rules.

Parent Chain: The suffix "-hexene" identifies the longest continuous carbon chain that

contains the carbon-carbon double bond.[1][2][3] "Hex-" indicates a chain of six carbon

atoms, and the "-ene" suffix signifies the presence of at least one C=C double bond.[1][3][4]

Position of the Double Bond: The number "1-" preceding "hexene" is the locant for the

double bond.[3] IUPAC rules dictate that the carbon chain must be numbered starting from

the end closest to the double bond to assign it the lowest possible number.[1][2][4]

Therefore, "1-hexene" specifies that the double bond is located between the first and second

carbon atoms of the chain.

Substituents: The prefix "3,3-Dimethyl-" describes the substituents attached to the parent

chain. "Methyl" refers to a single-carbon alkyl group (-CH₃). "Di-" indicates that there are two
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of these methyl groups. The numbers "3,3-" specify that both of these methyl groups are

attached to the third carbon atom of the hexene chain.[5][6]

Logical Workflow for Nomenclature Assignment
The process of assigning the correct IUPAC name follows a hierarchical set of rules. This

logical flow ensures a unique and unambiguous name for every chemical structure. The

workflow for naming this specific alkene is visualized below.
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Start: Analyze Molecular Structure

Identify the longest carbon chain
containing the C=C double bond.

Result: 6-carbon chain
(Parent -> Hexane)

Change suffix from '-ane' to '-ene'
because of the double bond.

Result: Parent name is 'Hexene'

Number the chain to give the C=C
the lowest possible locant.

Result: Double bond is at C1
(Name -> 1-Hexene)

Identify all substituents
on the parent chain.

Result: Two Methyl (-CH3) groups
at the C3 position.

Combine substituent names and locants
(Use 'di-' for two identical groups).

Result: '3,3-Dimethyl'

Assemble the full name:
Substituents + Parent Name

Final IUPAC Name:
3,3-Dimethyl-1-hexene

Click to download full resolution via product page

IUPAC nomenclature workflow for 3,3-Dimethyl-1-hexene.
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Conclusion
Based on the systematic application of IUPAC nomenclature rules, the name 3,3-Dimethyl-1-
hexene accurately describes the molecule's structure.[5][6] The process involves identifying

the six-carbon parent chain containing a double bond (hexene), numbering the chain to place

the double bond at the lowest position (1-), and identifying the two methyl groups located on

the third carbon (3,3-Dimethyl-). The alternative name, 3,3-dimethylhex-1-ene, is also

acceptable under IUPAC guidelines.[5][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1582872?utm_src=pdf-body
https://www.benchchem.com/product/b1582872?utm_src=pdf-body
https://www.quora.com/What-is-the-structure-formula-for-3-3-dimethyl-1-hexene
https://www.quora.com/What-is-the-structural-formula-of-3-3-dimethy-1-hexene
https://www.quora.com/What-is-the-structure-formula-for-3-3-dimethyl-1-hexene
https://www.quora.com/What-is-the-structural-formula-of-3-3-dimethy-1-hexene
http://www.stenutz.eu/chem/solv6.php?name=3%2C3-dimethylhex-1-ene
https://www.benchchem.com/product/b1582872?utm_src=pdf-custom-synthesis
https://www.quimicaorganica.net/en-gb/alkenes-nomenclature-rules.html
https://www.quimicaorganica.net/en-gb/alkenes-nomenclature-rules.html
https://webstor.srmist.edu.in/web_assets/srm_mainsite/files/files/alkenes.pdf
https://byjus.com/chemistry/alkane-alkene-alkyne-nomenclature/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Alkenes/Naming_the_Alkenes
https://www.quora.com/What-is-the-structure-formula-for-3-3-dimethyl-1-hexene
https://www.quora.com/What-is-the-structural-formula-of-3-3-dimethy-1-hexene
http://www.stenutz.eu/chem/solv6.php?name=3%2C3-dimethylhex-1-ene
https://www.benchchem.com/product/b1582872#iupac-nomenclature-for-3-3-dimethyl-1-hexene
https://www.benchchem.com/product/b1582872#iupac-nomenclature-for-3-3-dimethyl-1-hexene
https://www.benchchem.com/product/b1582872#iupac-nomenclature-for-3-3-dimethyl-1-hexene
https://www.benchchem.com/product/b1582872#iupac-nomenclature-for-3-3-dimethyl-1-hexene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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